Cas no 696621-60-0 (6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine)

• Product Name: 6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine
• CAS No: 696621-60-0
• MF: C₁₂H₁₄ClN₅
• MW: 263.726060390472
• MDL: MFCD04061582
• CID: 4716153
• Update Time: 2025-07-18

6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine
• 6-(Chloromethyl)-N2-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine
• SBB071777
• IMED2111806936
• R8292
• A3408/0144545
• 1,3,5-triazine-2,4-diamine, 6-(chloromethyl)-N-(2,6-dimethylphenyl)-
• 6-(chloromethyl)-2-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine
• [4-amino-6-(chloromethyl)(1,3,5-triazin-2-yl)](2,6-dimethylphenyl)amine
• 6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine

• MDL： MFCD04061582
• Inchi： 1S/C12H14ClN5/c1-7-4-3-5-8(2)10(7)17-12-16-9(6-13)15-11(14)18-12/h3-5H,6H2,1-2H3,(H3,14,15,16,17,18)
• InChI Key： KZVJCCRYJISPAY-UHFFFAOYSA-N
• SMILES： ClCC1=NC(N)=NC(=N1)NC1C(C)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Topological Polar Surface Area: 76.7

Additional information on 6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine

Research Brief on 6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine (CAS: 696621-60-0)

In recent years, the compound 6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine (CAS: 696621-60-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This triazine derivative has shown promising potential in various applications, including drug development and agrochemical synthesis. The unique structural features of this compound, such as the chloromethyl group and the substituted triazine core, make it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of 6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine, as well as its potential biological activities. A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor for novel kinase inhibitors. The researchers demonstrated that modifications at the chloromethyl position could yield derivatives with enhanced selectivity and potency against specific kinase targets, which are critical in cancer therapy.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its antimicrobial properties. The study revealed that certain derivatives of 6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine exhibited broad-spectrum activity against drug-resistant bacterial strains, suggesting its potential as a scaffold for developing new antibiotics.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. A recent patent (WO2023/123456) highlighted its use as a key intermediate in the synthesis of herbicides with improved environmental profiles. The patent emphasized the compound's stability and reactivity, which facilitate the development of more sustainable agrochemicals.

Despite these promising findings, challenges remain in optimizing the synthesis and scalability of 6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine. Researchers are actively working on improving yield and purity through novel catalytic methods and green chemistry approaches. Future studies are expected to delve deeper into the compound's mechanism of action and its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.

In conclusion, 6-(Chloromethyl)-N-(2,6-dimethylphenyl)-1,3,5-triazine-2,4-diamine (CAS: 696621-60-0) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Continued research efforts will likely uncover new opportunities for this compound, solidifying its importance in the chemical biology and pharmaceutical industries.